Cas no 2024361-96-2 (Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]-)

• Product Name: Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]-
• CAS No: 2024361-96-2
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5276426
• Update Time: 2025-06-10

Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]-

• Inchi： 1S/C12H23N3O/c13-11-4-7-15(8-5-11)9-6-14-12(16)10-2-1-3-10/h10-11H,1-9,13H2,(H,14,16)
• InChI Key： MNCTUZYFDQOWSB-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2CCC(N)CC2)=O)CCC1

Additional information on Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]-

Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- (CAS No. 2024361-96-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]-, identified by its CAS number 2024361-96-2, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular architecture of this amide derivative incorporates a cyclobutane ring, which is a key feature contributing to its distinct chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel molecular entities that leverage structural motifs such as cyclobutane derivatives. The cyclobutane ring, with its rigid planar structure, introduces conformational constraints that can influence the compound's interactions with biological targets. This structural rigidity is particularly advantageous in the design of enzyme inhibitors and receptor modulators, where precise binding interactions are crucial for therapeutic efficacy.

The amide functional group in Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- further enhances its pharmacological potential. Amides are well-known for their ability to participate in hydrogen bonding networks, which is essential for the development of small-molecule drugs that require stable interactions with biological macromolecules. The presence of the amide bond not only contributes to the compound's solubility and metabolic stability but also provides a scaffold for further derivatization to achieve desired pharmacokinetic profiles.

One of the most compelling aspects of this compound is its connection to ongoing research in the field of central nervous system (CNS) therapeutics. The 4-amino-1-piperidinyl moiety is a common pharmacophore found in many CNS-active drugs. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them valuable candidates for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The incorporation of this piperidine group into the structure of Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- suggests potential applications in developing novel therapeutics for these conditions.

Recent studies have highlighted the compound's potential as an allosteric modulator of neurotransmitter receptors. Allosteric modulation involves the binding of a drug molecule at a site distinct from the primary active site on a receptor, leading to conformational changes that modulate receptor activity. This mechanism offers several advantages over traditional orthosteric ligands, including reduced side effects and increased selectivity. The structural features of Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]-, particularly the cyclobutane ring and the amide group, make it an ideal candidate for exploring allosteric modulation strategies.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to facilitate key bond-forming steps, ensuring high yields and purity. These synthetic methodologies not only highlight the compound's accessibility but also showcase the capabilities of modern chemical synthesis in producing complex molecular architectures.

In terms of biological activity, preliminary studies have demonstrated that Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- exhibits promising interactions with various biological targets. In vitro assays have shown potential inhibitory effects on certain enzymes implicated in metabolic pathways relevant to inflammation and pain management. Additionally, preliminary pharmacokinetic studies indicate favorable properties such as good oral bioavailability and reasonable metabolic stability, suggesting its potential as a lead compound for further development.

The integration of computational chemistry and molecular modeling has played a pivotal role in understanding the mechanism of action of this compound. By leveraging advanced computational tools, researchers can predict how Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- interacts with its biological targets at an atomic level. These insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency, selectivity, and pharmacokinetic properties.

The future prospects for this compound are exciting and multifaceted. Ongoing research is focused on expanding its chemical space through structural modifications aimed at enhancing its therapeutic index. By exploring derivatives with varying substituents on the cyclobutane ring and the piperidine moiety, researchers aim to identify compounds with improved efficacy and reduced adverse effects.

Furthermore, the exploration of this compound's potential in combination therapies is another avenue being actively pursued. Combining multiple drugs that target different aspects of a disease process can lead to synergistic effects that enhance overall treatment outcomes. The versatility of Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- makes it an attractive candidate for such combination strategies.

In conclusion, Cyclobutanecarboxamide, N-[2-(4-amino-1-piperidinyl)ethyl]- (CAS No. 2024361-96-2) stands out as a promising entity in chemical and pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications in CNS therapeutics and enzyme inhibition underscore its significance as a lead compound for drug development efforts aimed at addressing critical unmet medical needs.